Cas no 254903-04-3 (Tris(2-methyl-2-phenylpropyl)stannyl 3,5-dinitrobenzoate)

• Product name: Tris(2-methyl-2-phenylpropyl)stannyl 3,5-dinitrobenzoate
• CAS No: 254903-04-3
• MF: C₃₇H₄₂N₂O₆Sn
• MW: 729.449189662933
• CID: 1422997
• PubChem ID: 71357805

Tris(2-methyl-2-phenylpropyl)stannyl 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Tris(2-methyl-2-phenylpropyl)stannyl 3,5-dinitrobenzoate
• [(3,5-Dinitrobenzoyl)oxy]tris(2-methyl-2-phenylpropyl)stannane
• DTXSID90781851
• 254903-04-3

• Inchi： InChI=1S/3C10H13.C7H4N2O6.Sn/c3*1-10(2,3)9-7-5-4-6-8-9;10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;/h3*4-8H,1H2,2-3H3;1-3H,(H,10,11);/q;;;;+1/p-1
• InChI Key： AHKWOEABHVTQSC-UHFFFAOYSA-M
• SMILES： CC(C)(C[Sn](CC(C)(C)C1=CC=CC=C1)(CC(C)(C)C2=CC=CC=C2)OC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-])C4=CC=CC=C4

Computed Properties

• Exact Mass: 722.20946
• Monoisotopic Mass: 730.206490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 931
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.94